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Compound of Interest

Compound Name: Robtin

Cat. No.: B12321449

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Robinin and

Robinetin, two distinct flavonoid compounds. Given the potential for confusion with the term

"Robtin," this guide addresses both substances to ensure comprehensive safety and

operational planning in a laboratory setting.

I. Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety when handling Robinin and Robinetin.

Table 1: Recommended Personal Protective Equipment
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves Nitrile or butyl rubber

Eye Protection Safety glasses or goggles ANSI Z87.1 certified

Skin and Body Protection
Lab coat, long-sleeved shirt,

long pants
To prevent skin contact

Respiratory Protection
Respirator with appropriate

cartridge

Required if dust or aerosol is

generated or when working in

poorly ventilated areas

II. Chemical Safety and Hazard Data
Understanding the specific hazards of each compound is fundamental to safe handling and

emergency preparedness.

Table 2: Hazard Information and First Aid for Robinin

Hazard Profile

GHS Classification Acute toxicity, oral (Category 4)

Signal Word Warning

Hazard Statement H302: Harmful if swallowed

First Aid: Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

First Aid: Eye Contact

Flush eyes with large amounts of water

immediately. Remove contact lenses if present

and easy to do. Continue rinsing. Seek

immediate medical attention.

First Aid: Skin Contact
Remove contaminated clothing. Rinse skin

thoroughly with water.

First Aid: Inhalation
Move person to fresh air. If breathing is difficult,

administer oxygen.
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Table 3: Hazard Information and First Aid for Robinetin

Hazard Profile

GHS Classification Not classified as a hazardous substance

Signal Word None

Hazard Statement None

First Aid: Ingestion If symptoms persist, consult a physician.

First Aid: Eye Contact
Rinse opened eye for several minutes under

running water.

First Aid: Skin Contact Generally does not cause skin irritation.

First Aid: Inhalation
Supply fresh air; consult a doctor in case of

complaints.

III. Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety and

environmental compliance.

Operational Workflow:

The following diagram outlines the standard operating procedure for handling either Robinin or

Robinetin in a laboratory setting.
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Caption: Standard laboratory workflow for chemical handling and disposal.
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Disposal Plan:

Segregation: All materials contaminated with Robinin or Robinetin, including gloves, pipette

tips, and empty containers, must be segregated as chemical waste.

Collection: Collect all chemical waste in designated, sealed, and clearly labeled hazardous

waste containers.

Storage: Store waste containers in a secure, well-ventilated area, away from incompatible

materials.

Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a

licensed waste disposal contractor to arrange for proper disposal in accordance with all local,

state, and federal regulations.

IV. Experimental Protocols and Signaling Pathways
The following sections provide an overview of cited experimental uses and the biological

pathways influenced by Robinin and Robinetin.

Experimental Protocols:

Anti-inflammatory Activity in Rats: In a study on adjuvant-induced arthritis in rats, Robinin

was administered orally at a dose of 50 mg/kg.[1] In combination with methotrexate, it

showed a mild improvement in reducing inflammation.[1]

Neuropharmacology in Zebrafish: To assess anxiolytic and anticonvulsant properties,

Robinin was administered via intraperitoneal injection at doses of 4, 20, and 40 mg/kg.[1]

The study observed anxiolytic and anticonvulsant effects with no toxicity at the tested doses.

[1]

Cardioprotective Effects in H9c2 cells: To investigate its protective effects against

isoproterenol (ISO)-induced oxidative stress, H9c2 cardiomyocytes were pre-treated with

Robinin (1, 5, 10, 25, and 50 µg/ml) for 24 hours before exposure to 100 µM ISO.[2]

Signaling Pathways:

Robinin has been shown to exert its effects by modulating several key signaling pathways:
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TLR2-PI3k-AKT Pathway: In pancreatic cancer cells, Robinin has been found to inhibit cell

proliferation, epithelial-mesenchymal transition (EMT), and inflammation by downregulating

the TLR2-PI3k-AKT signaling pathway.

AKT/GSK3β Pathway: Robinin attenuates cardiac oxidative stress-induced endoplasmic

reticulum-dependent apoptosis through the AKT/GSK3β pathway.

The following diagram illustrates the inhibitory effect of Robinin on the TLR2-PI3k-AKT pathway

in pancreatic cancer cells.
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Caption: Robinin's inhibition of the TLR2-PI3k-AKT signaling pathway.

Experimental Protocols:

Antiparasitic Activity Assay: The antiparasitic activity of Robinetin was evaluated in vitro

against Leishmania donovani, Trypanosoma brucei rhodesiense, and Trypanosoma cruzi,
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with IC50 values of 5.9 µg/mL, 5.3 µg/mL, and above 30 µg/mL, respectively.

Antiviral Activity Assay: Robinetin's ability to inhibit HIV-1 integrase was investigated,

revealing an IC50 of 5.9 ± 1.9 µM for 3'-processing and 1.6 ± 0.7 µM for strand transfer.

Biological Activities and Mechanisms:

Robinetin exhibits a wide range of biological activities, including antiviral, antibacterial,

antiparasitic, antioxidant, and anti-mutagenic effects. It is known to inhibit DNA synthesis in

Proteus vulgaris. The proposed mechanism for this involves the B ring of the flavonoid

intercalating or forming hydrogen bonds with the nucleic acid bases. Robinetin is also known to

inhibit HIV-1 proteinase.

The following diagram illustrates the logical relationship of Robinetin's diverse biological

activities.
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Caption: Overview of the biological activities of Robinetin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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